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Compound of Interest

Compound Name:
2-Hydroxy-2-(5-nitro-2-

thienyl)acetic Acid

Cat. No.: B13538626

Get Quote

Part 1: Chemical Hazard Profile & Risk Assessment
Before handling waste, you must understand the specific molecular risks that dictate the

disposal path.[1] This is not standard "organic waste."
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Feature Hazard Mechanism Operational Implication

Nitro Group (-NO₂)

Energetic/Explosive: Nitro-

thiophenes are less stable

than nitro-benzenes. They can

be shock-sensitive or

deflagrate upon heating.

NEVER distill or heat to

dryness. Do not use metal

spatulas (spark risk).

Thiophene Ring

Toxic/Environmental:

Thiophene derivatives are

often aquatic toxins and

generate sulfur oxides (SOx)

upon combustion.

Zero-drain disposal. Must be

incinerated with scrubbers.

-Hydroxy Acid

Corrosive/Chelating: The

carboxylic acid and adjacent

hydroxyl group make this a

strong chelator and corrosive

agent (pH < 2 in solution).

Segregate from Bases: Mixing

with strong bases (NaOH)

causes exothermic

neutralization, potentially

triggering the nitro group.[1]

Critical Safety Directive
Do not mix this waste with general organic solvents (e.g., acetone, methanol) in a central

carboy. The heat of mixing or reaction with other waste constituents (oxidizers/reducers) can

trigger a thermal runaway or explosion.[1]

Part 2: Pre-Disposal Stabilization & Segregation
Objective: Isolate the compound to prevent accidental initiation before professional pickup.

Assessment
State: Is the waste a solid (pure powder) or a solution (reaction mixture)?

Purity: Is it mixed with transition metals (e.g., Pd, Pt from hydrogenation)? Nitro compounds

+ Metal catalysts = High Fire Risk.

Segregation Protocol
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Create a dedicated waste stream. Do not combine with the lab's main "Organic Waste" stream.

Stream Classification:High-Hazard / Reactive / Energetic

Container: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Avoid glass if possible

(shrapnel risk), but glass is acceptable if secondary containment is used.[1]

Stabilization (Liquids): If the material is in solution, ensure the solvent is compatible (e.g.,

water/acetonitrile).[1] Do not allow it to dry out, as dry nitro-thiophene crystals are more

shock-sensitive.[1]

Stabilization (Solids): If disposing of pure solid, dampen slightly with a high-flashpoint

compatible solvent (like water or mineral oil) only if your specific internal EHS protocols allow

"wetted explosives." Otherwise, dispose of dry solid in a separate, anti-static container.[1]

Part 3: Step-by-Step Disposal Workflow
Follow this self-validating workflow to ensure compliance and safety.

Step 1: Preparation
Don PPE: Nitrile gloves (double gloved), safety goggles, flame-resistant lab coat.[1]

Work inside a chemical fume hood. Ensure the sash is at the working height.

Prepare a dedicated waste container (HDPE preferred).

Step 2: Transfer
For Solids: Use a plastic or Teflon spatula (non-sparking). Gently transfer the solid into the

waste container. Do not scrape the sides of the original vessel vigorously.

For Liquids: Pour slowly using a funnel to avoid splashing.

Rinsing: Rinse the original container with a minimal amount of compatible solvent (e.g.,

Ethanol).[1] Add this rinse to the same dedicated waste container.

Step 3: Labeling (Critical)
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Standard "Hazardous Waste" labels are insufficient. You must add a specific warning.[2][3]

Primary Label: Hazardous Waste.[3]

Constituents: 2-Hydroxy-2-(5-nitro-2-thienyl)acetic Acid (100%).

Hazard Checkboxes: Toxic, Corrosive, Reactive/Explosive.[1]

Supplemental Text: "NITRO-THIOPHENE DERIVATIVE. POTENTIAL SHOCK SENSITIVE.

DO NOT CONSOLIDATE."

Step 4: Storage & Handoff[2][5][6]
Store the container in a Satellite Accumulation Area (SAA).

Keep away from heat sources, direct sunlight, and vibrations (e.g., do not place near a

centrifuge or vacuum pump).[1]

Contact your EHS / Waste Disposal Contractor (e.g., Veolia, Clean Harbors) and declare the

waste as a "Nitro-aromatic compound requiring high-temperature incineration."[1]

Part 4: Visual Decision Matrix (Disposal Logic)
This diagram illustrates the decision logic for segregating this specific compound.

Waste Generation:
2-Hydroxy-2-(5-nitro-2-thienyl)acetic Acid Check State

Solid Waste

Liquid/Solution
Segregate: High Hazard Organic

(Do Not Mix)Contains Metals?
(Pd, Pt, Fe)

Yes

Yes

NoNo

Segregate: Pyrophoric/Reactive
Keep Wet

Labeling:
'Nitro-Thiophene - Reactive'

Disposal Method:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of nitro-thiophene derivatives.[2]

Note the critical check for metal catalysts, which increases fire risk.
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Part 5: Regulatory & Emergency Context[2]
Regulatory Classification (US EPA / RCRA)
While this specific CAS may not be explicitly listed on the P-list or U-list, it defaults to

Characteristic Hazardous Waste due to its properties.

D001 (Ignitable): If in a flammable solvent.

D003 (Reactive): Applicable due to the nitro-thiophene explosivity potential.

Disposal Code: Recommend coding as D003 to ensure the disposal facility treats it with

maximum caution.

Emergency Procedures
Spill (Solid): Do not sweep vigorously (static/friction risk). Wet the spill with water/surfactant

to desensitize, then scoop with a plastic shovel into a waste pail.[1]

Spill (Liquid): Absorb with inert material (Vermiculite or Sand). Do not use paper towels or

sawdust (combustibles + nitro compounds = fire hazard).

Exposure:

Skin: Wash immediately with soap and water for 15 minutes. Nitro compounds can be

absorbed through skin.

Eyes: Flush for 15 minutes. Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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